N,N-diethyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide
Overview
Description
N,N-diethyl-1-(3-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as DF-MDBP, is a research chemical that has gained popularity among scientists and researchers due to its potential therapeutic effects. DF-MDBP is a piperidine derivative that belongs to the cathinone family of compounds. It has a molecular weight of 308.4 g/mol and a chemical formula of C18H24FN2O2.
Mechanism of Action
The exact mechanism of action of DF-MDBP is not fully understood. However, it is believed to act on the central nervous system by inhibiting the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the brain, which in turn results in the therapeutic effects observed.
Biochemical and Physiological Effects
DF-MDBP has been shown to produce a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the release of pro-inflammatory cytokines. DF-MDBP has also been shown to produce analgesic effects by reducing the perception of pain. Additionally, DF-MDBP has been shown to have anti-convulsant effects by reducing the activity of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DF-MDBP in laboratory experiments is its potential therapeutic effects. DF-MDBP has been shown to exhibit a range of properties that make it a promising candidate for the treatment of various neurological disorders. However, one of the limitations of using DF-MDBP in laboratory experiments is its potential toxicity. Further studies are needed to determine the safety profile of DF-MDBP and its potential side effects.
Future Directions
There are several future directions for research on DF-MDBP. One area of research could focus on the development of new analogs of DF-MDBP with improved therapeutic properties and reduced toxicity. Another area of research could focus on the use of DF-MDBP in combination with other drugs to enhance its therapeutic effects. Additionally, further studies are needed to determine the safety and efficacy of DF-MDBP in humans.
Scientific Research Applications
DF-MDBP has been extensively studied for its potential therapeutic effects. It has been found to exhibit properties such as anti-inflammatory, analgesic, and anti-convulsant activities. DF-MDBP has also been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy.
properties
IUPAC Name |
N,N-diethyl-1-(3-fluorobenzoyl)piperidine-4-carboxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23FN2O2/c1-3-19(4-2)16(21)13-8-10-20(11-9-13)17(22)14-6-5-7-15(18)12-14/h5-7,12-13H,3-4,8-11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OXFFGPQVHAGQKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1CCN(CC1)C(=O)C2=CC(=CC=C2)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23FN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.